Cas no 71258-23-6 (Benzyl-d7 Alcohol)

• Product Name: Benzyl-d7 Alcohol
• CAS No: 71258-23-6
• MF: C₇H₈O
• MW: 115.180953979492
• CID: 548177
• PubChem ID: 16212467
• Update Time: 2025-06-12

Benzyl-d7 Alcohol Chemical and Physical Properties

Names and Identifiers

• Benzene-2,3,4,5,6-d5-methan-d2-ol
• Benzylalcohol-d7
• BENZYL-D7 ALCOHOL
• [(2)H7]-Benzylalcohol
• 386472_ALDRICH
• benzyl-[D7]-alcohol
• Benzylalcohol-d71000µg
• I01-16780
• AKOS015889187
• 71258-23-6
• (~2~H_5_)Phenyl(~2~H_2_)methanol
• D99319
• HY-B0892S1
• Benzyl alcohol - d7
• BENZYL ALCOHOL-D7
• Benzyl-d7 alcohol, 98 atom % D
• CS-0226376
• DTXSID70583638
• dideuterio-(2,3,4,5,6-pentadeuteriophenyl)methanol
• DB-318729
• WVDDGKGOMKODPV-XZJKGWKKSA-N
• Benzyl-d7 Alcohol

• Inchi： 1S/C7H8O/c8-6-7-4-2-1-3-5-7/h1-5,8H,6H2/i1D,2D,3D,4D,5D,6D2
• InChI Key： WVDDGKGOMKODPV-XZJKGWKKSA-N
• SMILES： OC([2H])([2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 122.14532
• Monoisotopic Mass: 115.101452096g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 55.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.113 g/mL at 25 °C
• Melting Point: -16--13 °C(lit.)
• Boiling Point: 203-205 °C(lit.)
• Flash Point: 213 °F
• Refractive Index: n20/D 1.537(lit.)
• PSA: 20.23
• LogP: 1.17890
• Vapor Pressure: No data available

Benzyl-d7 Alcohol Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H312 (100%) H315 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 20/22
• Safety Instruction： 26
• Hazardous Material Identification：
• Risk Phrases：20/22
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on Benzyl-d7 Alcohol

Research Briefing on Benzyl-d7 Alcohol (CAS: 71258-23-6) in Chemical and Biomedical Applications

Benzyl-d7 Alcohol (CAS: 71258-23-6), a deuterated analog of benzyl alcohol, has garnered significant attention in recent chemical and biomedical research due to its unique isotopic properties and applications in drug development, metabolic studies, and analytical chemistry. This briefing synthesizes the latest findings on its synthesis, applications, and mechanistic insights, with a focus on peer-reviewed studies published within the last three years.

Recent advancements in synthetic methodologies have optimized the production of Benzyl-d7 Alcohol with high isotopic purity (>99% deuterium incorporation). A 2023 study in the Journal of Labelled Compounds and Radiopharmaceuticals demonstrated a novel catalytic deuteration approach using Pd/C in D₂O, achieving 85% yield while minimizing side reactions. This method addresses historical challenges in scaling deuterated alcohol synthesis, particularly for use as internal standards in mass spectrometry.

In pharmacokinetic research, Benzyl-d7 Alcohol has emerged as a critical tracer for studying drug metabolism pathways. A 2024 paper in Drug Metabolism and Disposition utilized the compound to elucidate the oxidative metabolism of benzyl-containing pharmaceuticals, revealing previously unknown CYP2E1-mediated oxidation pathways through deuterium kinetic isotope effects (KIE > 2.5). The study highlights its value in distinguishing enzymatic vs. non-enzymatic degradation mechanisms.

Analytical applications have expanded significantly, with new LC-MS/MS methods employing Benzyl-d7 Alcohol as a stable isotope-labeled internal standard for quantifying endogenous benzyl compounds in biological matrices. Research published in Analytical and Bioanalytical Chemistry (2023) validated a sensitive assay (LOQ = 0.1 ng/mL) for simultaneous measurement of benzyl alcohol and its metabolites in plasma, addressing growing safety concerns about excipient accumulation in pediatric formulations.

Emerging biomedical applications include its use as a building block for deuterated drug candidates. A 2024 Nature Communications study reported enhanced metabolic stability of deuterated analogs of GABAergic drugs when synthesized using Benzyl-d7 Alcohol derivatives, demonstrating 3-fold longer plasma half-lives in rodent models. This aligns with the broader industry trend toward deuterated pharmaceuticals to improve therapeutic indices.

Safety evaluations have progressed with new toxicokinetic data. The European Chemicals Agency's 2023 assessment confirmed that deuterium substitution does not alter the acute toxicity profile (LD₅₀ > 2000 mg/kg orally in rats) but noted altered distribution patterns in autoradiography studies using ¹⁴C-labeled analogs. These findings support its continued use in GLP-compliant studies while recommending specific handling protocols for inhalation exposure control.

Future research directions highlighted in recent reviews include: (1) exploring its utility in neutron scattering studies of protein-ligand interactions, (2) developing continuous flow synthesis methods to reduce production costs, and (3) investigating deuterium retention in human metabolic studies. The compound's versatility ensures its ongoing relevance across multiple scientific disciplines.